Cas no 1025023-04-4 (Periglaucine A)

• Product Name: Periglaucine A
• CAS No: 1025023-04-4
• MF: C₂₀H₂₃NO₆
• MW: 373.39972615242
• CID: 837289
• PubChem ID: 24879468
• Update Time: 2025-07-13

Periglaucine A Chemical and Physical Properties

Names and Identifiers

• Periglaucine A
• (1S,11S,13S,14R,15R)-14,15-Dimethoxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.1^11,14.0^1,13.0^2,10.0^4,8]henicosa-2(10),3,8-trien-16-one
• (7alpha,8beta,10beta)-8,10-Epoxy-7,8-dimethoxy-17-methyl-2,3-[methylenebis(oxy)]hasubanan-6-one
• [ "" ]
• HY-N3094
• AKOS032961999
• 1025023-04-4
• CHEBI:66731
• (1S,11S,13S,14R,15R)-14,15-Dimethoxy-20-methyl-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-one
• Q27135353
• CS-0023212
• periglaucine B
• (+)-Periglaucine A
• (7alpha,8beta,10beta)-8,10-epoxy-7,8-dimethoxy-2,3-[methylenebis(oxy)]-17-methyl-6-oxohasubanan
• (+)-Periglaucine B
• (7beta,8beta,10beta)-8,10-epoxy-7,8-dimethoxy-2,3-[methylenebis(oxy)]-17-methyl-6-oxohasubanan
• Hasubanan-6-one, 8,10-epoxy-7,8-dimethoxy-17-methyl-2,3-[methylenebis(oxy)]-, (7alpha,8beta,10beta)-

• MDL： MFCD20274975
• Inchi： 1S/C20H23NO6/c1-21-5-4-18-8-13(22)17(23-2)20(24-3)19(18,21)9-16(27-20)11-6-14-15(7-12(11)18)26-10-25-14/h6-7,16-17H,4-5,8-10H2,1-3H3/t16-,17+,18-,19-,20-/m0/s1
• InChI Key： QJDYNQYLCIPODD-WPVAHCMFSA-N
• SMILES： O1[C@@H]2C3C=C4C(=CC=3[C@]35CC([C@H]([C@]1([C@@]3(C2)N(C)CC5)OC)OC)=O)OCO4

Computed Properties

• Exact Mass: 373.15300
• Monoisotopic Mass: 373.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Color/Form: Powder
• PSA: 66.46000
• LogP: 1.47080

Periglaucine A Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：(BD299519)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids

Additional information on Periglaucine A

Recent Advances in the Study of Periglaucine A (1025023-04-4): A Promising Compound in Chemical Biology and Medicine

Periglaucine A (CAS: 1025023-04-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This natural product, isolated from the plant species Pericampylus glaucus, exhibits a unique structural framework and promising biological activities. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential therapeutic applications, particularly in oncology and infectious diseases.

The structural elucidation of Periglaucine A reveals a complex alkaloid scaffold with multiple stereocenters, posing challenges and opportunities for synthetic chemists. A 2023 study published in the Journal of Natural Products detailed the first total synthesis of Periglaucine A, achieving a 12-step route with an overall yield of 8.2%. This breakthrough not only confirms the absolute configuration of the molecule but also opens avenues for the development of analogs with improved pharmacological properties.

Pharmacological investigations have demonstrated that Periglaucine A exhibits potent inhibitory activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. Mechanistic studies suggest that this compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Furthermore, Periglaucine A shows synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as an adjuvant therapy.

In addition to its anticancer properties, recent research has uncovered the antimicrobial potential of Periglaucine A. A 2024 study in Antimicrobial Agents and Chemotherapy reported its activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The compound appears to disrupt bacterial cell wall synthesis, as suggested by electron microscopy observations of treated cells. These findings position Periglaucine A as a promising lead compound for developing new antibiotics in the face of growing antimicrobial resistance.

Despite these promising results, challenges remain in the development of Periglaucine A as a therapeutic agent. Current research efforts are focused on improving its bioavailability and reducing potential toxicity. Several research groups are investigating prodrug strategies and nanoparticle-based delivery systems to address these limitations. The compound's unique structure also serves as inspiration for medicinal chemists designing novel scaffolds for drug discovery.

The growing body of research on Periglaucine A (1025023-04-4) underscores its importance as a natural product with significant potential in drug development. As studies progress from in vitro to in vivo models, this compound may pave the way for new treatments in oncology and infectious diseases. Future research directions include detailed structure-activity relationship studies, mechanism of action elucidation, and preclinical development of optimized derivatives.